Cas no 72335-55-8 (1-benzylcyclohexane-1-carboxylic acid)

• Product Name: 1-benzylcyclohexane-1-carboxylic acid
• CAS No: 72335-55-8
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD09865181
• CID: 859319
• PubChem ID: 20575447
• Update Time: 2025-04-19

1-benzylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1-cyclohexanecarboxylic acid
• 1-benzylcyclohexane-1-carboxylic acid
• 1-Benzylcyclohexanecarboxylic acid
• SCHEMBL11373445
• MFCD09865181
• 72335-55-8
• 1-Benzylcyclohexanecarboxylicacid
• XCA33555
• W10944
• BS-41888
• AKOS022306397
• AB91419
• CS-0035617
• EN300-26418
• DTXSID90608897
• Z203037844

• MDL： MFCD09865181
• Inchi： 1S/C14H18O2/c15-13(16)14(9-5-2-6-10-14)11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2,(H,15,16)
• InChI Key： KIBHWMRCNKMKQJ-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=CC=2)CCCCC1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids